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Compound of Interest

Compound Name: Dimethylpropiothetin hydrochloride

Cat. No.: B113419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl-β-propiothetin hydrochloride (DMPT HCl), also known as (2-

Carboxyethyl)dimethylsulfonium chloride, is a naturally occurring sulfur-containing compound.

[1] Initially identified as a metabolite in marine phytoplankton, it serves as the primary precursor

to the climatically significant gas, dimethyl sulfide (DMS).[1] In recent years, DMPT HCl has

garnered significant attention in the field of aquaculture as a potent feed attractant for a variety

of aquatic species.[2] Its ability to stimulate feeding behavior and promote growth has made it a

valuable additive in aquafeeds. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, synthesis, and biological activity of DMPT HCl,

intended for researchers and professionals in drug development and related scientific fields.

Chemical Structure and Identification
DMPT HCl is the hydrochloride salt of dimethylsulfoniopropionate. Its chemical structure

consists of a dimethylsulfonium group attached to a propionic acid backbone.

Chemical Structure:

Table 1: Chemical Identification of DMPT HCl
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Identifier Value Reference(s)

Chemical Name

(2-

Carboxyethyl)dimethylsulfoniu

m chloride

[2]

Synonyms

Dimethyl-β-propiothetin

hydrochloride, DMPT HCl,

Dimethylpropiothetin

hydrochloride

[2]

CAS Number 4337-33-1 [2]

Molecular Formula C₅H₁₁ClO₂S [2]

Molecular Weight 170.66 g/mol [2]

InChI

InChI=1S/C5H10O2S.ClH/c1-

8(2)4-3-5(6)7;/h3-4H2,1-

2H3;1H

[2]

SMILES
C--INVALID-LINK--CCC(=O)O.

[Cl-]
[2]

Physicochemical Properties
DMPT HCl is a white to off-white crystalline solid.[3] It is known to be hygroscopic and should

be stored in a cool, dry place under an inert atmosphere.[3]

Table 2: Physicochemical Properties of DMPT HCl
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Property Value Reference(s)

Physical State Solid [3]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 129 °C [3]

Solubility in Water Slightly soluble [3][4]

Solubility in Ethanol Slightly soluble [3][4]

Solubility in DMSO Slightly soluble [3][4]

Note: Quantitative solubility data is not readily available in public literature. The term "slightly

soluble" is used as described in available chemical databases.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of DMPT HCl. While

raw spectral data is not widely published, references to spectroscopic analyses exist.

Table 3: Spectroscopic Data References for DMPT HCl
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Technique Source of Information Key Observations/Notes

¹H NMR Spectroscopy PubChem CID 5316899

Data from a Varian A-60

instrument is referenced.

Expected signals would

correspond to the two methyl

groups attached to the sulfur

atom and the two methylene

groups of the propionate chain.

¹³C NMR Spectroscopy PubChem CID 5316899

Data from Bio-Rad

Laboratories, Inc. is

referenced. Expected signals

would include those for the

methyl carbons, methylene

carbons, and the carboxyl

carbon.

Infrared (IR) Spectroscopy PubChem CID 5316899

A Fourier-Transform Infrared

(FTIR) spectrum obtained via a

KBr wafer is referenced.

Characteristic peaks would be

expected for the O-H stretch of

the carboxylic acid, C-H

stretches of the alkyl groups,

the C=O stretch of the carboxyl

group, and S-C stretches. The

FTIR spectrum of HCl exhibits

a series of doublet peaks

between 2650 cm⁻¹ and 3100

cm⁻¹.[5] A detailed analysis

would involve identifying peaks

corresponding to the organic

cation and the hydrochloride

salt.[6][7]

Mass Spectrometry (MS) Not explicitly found for DMPT

HCl.

A mass spectrum of HCl would

show peaks corresponding to

H³⁵Cl and H³⁷Cl, as well as
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fragments for ³⁵Cl and ³⁷Cl

isotopes.[8] For DMPT HCl,

one would expect to observe

the molecular ion of the

organic cation, [C₅H₁₀O₂S]⁺,

and potentially its

fragmentation pattern.

Synthesis of DMPT HCl
DMPT HCl can be synthesized through the reaction of dimethyl sulfide with a 3-halopropionic

acid. The use of 3-chloropropionic acid is a common method.[9]

Experimental Protocol: Synthesis from 3-
Chloropropionic Acid and Dimethyl Sulfide
This protocol is adapted from a general method described in the literature.[9]

Materials:

3-Chloropropionic acid

Dimethyl sulfide

Acetonitrile (solvent)

Diethyl ether (for washing)

Procedure:

Dissolve 3-chloropropionic acid in acetonitrile in a reaction flask equipped with a stirrer.

In a separate vessel, prepare a solution of dimethyl sulfide in acetonitrile.

Slowly add the dimethyl sulfide solution to the 3-chloropropionic acid solution at room

temperature with continuous stirring.
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Allow the reaction to proceed. The reaction time may vary and should be monitored (e.g., by

TLC).

Upon completion of the reaction, a colorless crystalline product should precipitate.

Collect the product by filtration.

Wash the collected crystals several times with diethyl ether to remove any unreacted starting

materials and solvent residues.

Dry the final product under vacuum to yield (2-Carboxyethyl)dimethylsulfonium chloride.

Diagram 1: Synthesis Workflow for DMPT HCl
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Synthesis of DMPT HCl from 3-Chloropropionic Acid and Dimethyl Sulfide.
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Biological Activity and Mechanism of Action
DMPT HCl is primarily known for its role as a potent chemoattractant and feeding stimulant for

a wide range of aquatic animals, including fish and crustaceans.[10]

Putative Signaling Pathway for Chemoattraction
The precise signaling pathway for DMPT HCl in fish has not been fully elucidated. However,

based on the general understanding of fish chemosensory systems, a putative pathway can be

proposed.[11] It is likely that DMPT HCl interacts with G-protein coupled receptors (GPCRs) on

the surface of olfactory or gustatory receptor cells. This interaction is thought to trigger a

downstream signaling cascade, leading to neurotransmitter release and the generation of a

signal to the brain, which is interpreted as a food cue.

Diagram 2: Putative Signaling Pathway of DMPT HCl in Fish Taste Receptor Cells

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.globalseafood.org/advocate/attractants-the-basics/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3622886/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DMPT HCl

G-Protein Coupled Receptor (GPCR)

Binding

G-protein (Gq)

Activation

Phospholipase C (PLC)

Activation

PIP2

Hydrolysis

IP3 DAG

Endoplasmic Reticulum (ER)

Binds to IP3 Receptor

Ca²⁺ Release

Ca²⁺ Channel

Opens Channel

Cell Depolarization

Ca²⁺ Influx

Neurotransmitter Release

Signal to Brain

Click to download full resolution via product page

A putative signaling cascade for DMPT HCl-induced chemoattraction in fish.
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Experimental Protocols for Biological Evaluation
To assess the efficacy of DMPT HCl as a feed attractant, several experimental protocols can be

employed.

Protocol for Fish Behavioral Preference Test
This protocol is a standardized method to assess the preference of fish for a particular

environment or stimulus.[1][9][12]

Apparatus:

An experimental tank divided into multiple zones, with a central arena for introducing the

stimulus.[9]

A video camera mounted above the tank for recording fish movement.[9]

A water recirculation system and heaters to maintain constant water quality and temperature.

[9]

Procedure:

Acclimatize the test fish to the experimental tank for a period of several days.[1]

Prepare two identical feed pellets, one containing a control substance and the other

containing DMPT HCl at a specific concentration.

Introduce the control and DMPT HCl-containing pellets into different zones of the tank.

Record the behavior of the fish for a set period, noting the time spent in each zone and the

number of interactions with each pellet.

Analyze the video recordings to quantify the preference for the DMPT HCl-containing feed.[9]

A preference index, such as Jacob's preference index, can be calculated to determine the

degree of attraction or avoidance.[12]

Diagram 3: Workflow for a Fish Behavioral Preference Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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